Cas no 856061-35-3 (Methyl 4-phenyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 4-phenyl-1H-pyrazole-5-carboxylate
• CAS No: 856061-35-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1091688
• PubChem ID: 15584544
• Update Time: 2025-04-20

Methyl 4-phenyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-phenyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-phenyl-, methyl ester
• AKOS022178690
• Methyl 4-phenyl-1H-pyrazole-3-carboxylate
• 4-phenyl-1H-pyrazole-3-carboxylic acid methyl ester
• 856061-35-3
• AKOS016001652
• SCHEMBL949763
• A869223
• 4-phenyl-2H-pyrazole-3-carboxylic acid methyl ester
• 5932-28-5
• DB-402579

• Inchi： 1S/C11H10N2O2/c1-15-11(14)10-9(7-12-13-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
• InChI Key： VVOAFSOUPLXGJG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=NN1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų